Cas no 1804463-82-8 (3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804463-82-8
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4860041
• Update Time: 2025-10-28

3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-5-4(8(14)15)3(1-12)2-13-6(5)7(10)11/h2,7H,(H,14,15)
• InChI Key： RRNGMVHHNZPROK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C#N)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

Recent Advances in the Application of 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1804463-82-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1804463-82-8) is a highly specialized pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-cyano-difluoromethyl substitution pattern, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other therapeutically relevant compounds.

The structural features of 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid make it particularly valuable for medicinal chemistry applications. The presence of both electron-withdrawing (cyano, carboxylic acid) and electron-donating (difluoromethyl) groups creates a polarized system that facilitates various chemical transformations. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and other key synthetic methodologies.

In the context of drug discovery, this compound has shown particular promise in the development of novel kinase inhibitors. A 2023 study published in ACS Medicinal Chemistry Letters reported its use as a precursor for the synthesis of selective JAK3 inhibitors, with the bromo substituent serving as an excellent handle for further functionalization. The difluoromethyl group at the 2-position was found to significantly enhance metabolic stability while maintaining favorable physicochemical properties, addressing a common challenge in kinase inhibitor development.

Beyond its applications in small molecule therapeutics, 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid has also emerged as a valuable tool in chemical biology. Recent work published in Chemical Science has demonstrated its use in the development of activity-based protein profiling (ABPP) probes, leveraging the reactivity of the carboxylic acid moiety for conjugation to reporter tags. This application takes advantage of the compound's ability to selectively modify certain enzyme classes while maintaining cell permeability.

The synthetic accessibility of this compound has been significantly improved in recent years, with several research groups reporting optimized synthetic routes. A 2022 publication in Organic Process Research & Development described a scalable, high-yield synthesis starting from commercially available 2-amino-5-bromopyridine, featuring a novel difluoromethylation step that addresses previous challenges in introducing this pharmacophore. These process improvements have made the compound more readily available for both academic and industrial research applications.

Looking forward, the unique properties of 3-Bromo-5-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid position it as a compound of continuing interest in pharmaceutical research. Its combination of synthetic versatility and demonstrated biological activity suggests it will remain an important building block for drug discovery programs targeting various disease areas, particularly in inflammation and oncology. Ongoing research is exploring its potential in covalent inhibitor design and as a component of PROTAC molecules, further expanding its utility in modern drug discovery paradigms.